BENGHE Validation & Comparative

Check Availability & Pricing

(R)-MLN-4760: A Validated Negative Control for
ACE2 Inhibition Studies

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (R)-MLN-4760

Cat. No.: B8146309

For researchers in drug discovery and virology, the use of precise and reliable controls is
paramount to generating reproducible and meaningful data. In the context of Angiotensin-
Converting Enzyme 2 (ACE2) research, particularly concerning its role as the cellular receptor
for SARS-CoV-2, the stereoisomers of MLN-4760 serve as an exemplary toolset for delineating
specific enzyme inhibition. This guide provides a comparative analysis of (R)-MLN-4760 and its
active enantiomer, (S)-MLN-4760, alongside other ACEZ2 inhibitors, supported by experimental
data and protocols.

The significant difference in inhibitory activity between the (S) and (R) enantiomers of MLN-
4760 underscores the stereospecificity of the ACE2 active site. The active (S)-enantiomer,
commonly referred to as MLN-4760, is a potent inhibitor of ACE2 with an IC50 in the nanomolar
range. In stark contrast, the (R)-enantiomer, (R)-MLN-4760, exhibits significantly weaker
activity, with an IC50 in the micromolar range, making it an ideal negative control for in vitro and
in vivo studies.

Comparative Inhibitory Activity

The following table summarizes the half-maximal inhibitory concentration (IC50) values of (R)-
MLN-4760, its active counterpart, and other compounds targeting ACE or ACE2. This data
clearly illustrates the suitability of (R)-MLN-4760 as a negative control due to its substantially
lower potency compared to (S)-MLN-4760.
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Compound Target(s) IC50
(S)-MLN-4760 ACE2 0.44 nM
(R)-MLN-4760 ACE2 8.4 uM

DX600 ACE2 Ki=2.8nM
Captopril ACE 6 nM[1], 23-35 nM
Lisinopril ACE 1.9 nM
Enalaprilat ACE 1.94 nM[2]

Note: Ki (inhibition constant) is another measure of inhibitor potency. Lower values for both
IC50 and Ki indicate higher potency.

Stereospecific Inhibition of ACE2

The dramatic difference in potency between the enantiomers of MLN-4760 highlights the highly
specific nature of the ACE2 enzyme's active site. The (S,S) configuration of MLN-4760 allows
for optimal binding and inhibition, while the (R) configuration at the critical stereocenter results
in a significantly diminished interaction. This stereoselectivity is a key reason why (R)-MLN-
4760 is an excellent negative control, as it possesses the same chemical scaffold as the active
inhibitor but lacks the precise three-dimensional arrangement required for potent enzymatic
inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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